Cas no 889961-14-2 ((5-ethoxy-1H-1,3-benzodiazol-2-yl)methanol)

• Product Name: (5-ethoxy-1H-1,3-benzodiazol-2-yl)methanol
• CAS No: 889961-14-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD06619122
• CID: 1086803
• PubChem ID: 5302141
• Update Time: 2025-04-20

(5-ethoxy-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Ethoxy-1H-benzo[d]imidazol-2-yl)methanol
• (5-ethoxy-1H-benzimidazol-2-yl)methanol(SALTDATA: FREE)
• YDASGJWFOCWHRN-UHFFFAOYSA-N
• BB 0241965
• (5-ethoxy-1H-benzo[d]imidazol-2-yl)methanol
• (6-ethoxy-1H-benzimidazol-2-yl)methanol
• BS-36011
• 889961-14-2
• 1H-1,3-Benzimidazole-2-methanol, 5-ethoxy-
• (5-Ethoxy-1H-benzoimidazol-2-yl)-methanol
• F3320-0850
• (5-ETHOXY-1H-1,3-BENZODIAZOL-2-YL)METHANOL
• (5-ethoxy-1H-benzimidazol-2-yl)methanol
• AKOS001728286
• DTXSID90415427
• MFCD06619122
• STK213167
• (5-ethoxy-1H-1,3-benzodiazol-2-yl)methanol

• MDL： MFCD06619122
• Inchi： 1S/C10H12N2O2/c1-2-14-7-3-4-8-9(5-7)12-10(6-13)11-8/h3-5,13H,2,6H2,1H3,(H,11,12)
• InChI Key： YDASGJWFOCWHRN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)NC(CO)=N2

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.1Ų